Cas no 1261941-64-3 (4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol)
4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol
-
- MDL: MFCD18315383
- Inchi: 1S/C15H17NO4S/c1-16(2)21(18,19)13-7-4-11(5-8-13)12-6-9-14(17)15(10-12)20-3/h4-10,17H,1-3H3
- InChI Key: URSDBRNIPADQOZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C1C=CC(=C(C=1)OC)O)(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 423
- XLogP3: 2.3
- Topological Polar Surface Area: 75.2
4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB321562-5 g |
4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol, 95%; . |
1261941-64-3 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB321562-5g |
4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol, 95%; . |
1261941-64-3 | 95% | 5g |
€1159.00 | 2025-03-19 |
4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol
4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol and CAS No. 1261941-64-3: A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Research Applications
4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol, with the chemical identifier CAS No. 1261941-64-3, is a multifunctional organic compound that has recently garnered attention in the field of pharmaceutical research. This compound belongs to the class of substituted phenolic derivatives, which are widely studied for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The unique structural features of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol make it a promising candidate for drug development, particularly in the context of targeting chronic inflammatory diseases and neurodegenerative disorders.
The molecular structure of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol is characterized by a biphenyl framework, where the para-position of the aromatic ring is substituted with an N,N-Dimethylsulfamoyl group. This functional group is known to enhance the compound's solubility and bioavailability, while the methoxy group at the 2-position contributes to its hydrophobicity. The combination of these substituents creates a unique electronic environment that may modulate the compound's interaction with biological targets, such to cytochrome P450 enzymes and pro-inflammatory cytokines.
Recent studies have highlighted the potential of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol in modulating oxidative stress. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS) and upregulating the expression of superoxide dismutase (SOD) and glutathione peroxidase (GPx) in human cell lines. These findings suggest that 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol may serve as a therapeutic agent for conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.
In addition to its antioxidant properties, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol has shown promising anti-inflammatory effects. A 2024 preclinical study in Pharmacological Research revealed that this compound inhibits the activation of nuclear factor-kappa B (NF-κB) and reduces the secretion of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These results indicate that 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol could be a valuable candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
The pharmacokinetic profile of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol is another area of active research. A 2023 study in Drug Metabolism and Disposition reported that this compound exhibits moderate oral bioavailability and undergoes hepatic metabolism via cytochrome P450 3A4 (CYP3A4) and UDP-glucuronosyltransferase (UGT) pathways. The compound's plasma half-life was found to be approximately 4-6 hours, which suggests that it may require multiple daily dosing for therapeutic efficacy. However, further clinical trials are needed to confirm these findings and optimize its therapeutic regimen.
Recent advances in synthetic chemistry have also contributed to the development of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol. A 2024 study published in Organic & Biomolecular Chemistry described a novel synthetic route that enables the efficient preparation of this compound with high purity and yield. This method involves a Ullmann coupling reaction followed by selective methoxylation, which significantly reduces the number of synthetic steps compared to previous methods. The development of such efficient synthetic routes is crucial for the large-scale production of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol for pharmaceutical applications.
The potential applications of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol extend beyond its antioxidant and anti-inflammatory properties. A 2023 study in Anticancer Research explored its antitumor activity against breast cancer cells. The results showed that this compound induces apoptosis by activating the Bax/Bcl-2 pathway and inhibiting the PI3K/Akt signaling cascade. These findings suggest that 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol may have potential as a chemotherapeutic agent, particularly in combination with other anticancer drugs.
In the context of drug discovery, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol represents an important lead compound for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable target for further research. However, several challenges remain, including the need for more comprehensive pharmacological studies, optimization of its therapeutic dosing, and investigation of its long-term safety profile. Addressing these challenges will be critical for the successful translation of this compound into clinical practice.
Overall, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol with the chemical identifier CAS No. 1261941-64-3 is a promising compound that has shown significant potential in various biological and therapeutic contexts. Its antioxidant, anti-inflammatory, and antitumor properties make it a valuable candidate for further research and development. As the field of pharmaceutical science continues to advance, the exploration of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol will likely lead to the discovery of new therapeutic strategies for a wide range of diseases.
1261941-64-3 (4-(4-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol) Related Products
- 680183-40-8([1,1'-Biphenyl]-4-sulfonamide, N,N-diethyl-4'-methoxy-)
- 1261945-14-5(2-(4-N,N-Dimethylsulfamoylphenyl)phenol)
- 148148-46-3(Benzenesulfonamide, 3,4-dimethoxy-N,N-dimethyl-)
- 1261900-34-8(4'-hydroxy-n,n-dimethyl-1,1'-biphenyl-4-sulfonamide)
- 1261901-73-8(N-Tert-butyl-4-(3-hydroxy-4-methoxyphenyl)benzenesulfonamide)
- 1261951-21-6(2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol)
- 1365271-94-8(2-(4-methoxyphenyl)-N,N-dimethylbenzenesulfonamide)
- 1261947-72-1(4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide)
- 1261917-77-4(5-(3-N,N-Dimethylsulfamoylphenyl)-3-methylphenol)
- 1261954-87-3(95%)